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Compound of Interest

Compound Name: (R)-1-N-Boc-piperidine-2-ethanol

Cat. No.: B152149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of (R)-1-N-Boc-piperidine-2-ethanol, a chiral

piperidine derivative commonly utilized as a versatile building block in the synthesis of complex

molecules and active pharmaceutical ingredients. Its unique structural features, combining a

Boc-protected amine and a primary alcohol on a chiral piperidine scaffold, make it a valuable

intermediate in medicinal chemistry and drug discovery.

Chemical Properties and Identification
(R)-1-N-Boc-piperidine-2-ethanol is characterized by the following molecular formula and

weight. The tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen enhances its

solubility in organic solvents and allows for controlled reactions in subsequent synthetic steps.

Parameter Value References

Molecular Formula C₁₂H₂₃NO₃ [1][2][3]

Molecular Weight 229.32 g/mol [1][2][3]

CAS Number 250249-85-5 [1][3]
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A general and efficient method for the preparation of (R)-1-N-Boc-piperidine-2-ethanol
involves the reduction of the corresponding carboxylic acid, (R)-2-(1-(tert-

butoxycarbonyl)piperidin-2-yl)acetic acid.

Reduction of (R)-2-(1-(tert-butoxycarbonyl)piperidin-2-
yl)acetic acid
This protocol details the reduction of the carboxylic acid to the primary alcohol using lithium

aluminium hydride (LAH), a potent reducing agent.

Materials:

(R)-2-(1-(tert-butoxycarbonyl)piperidin-2-yl)acetic acid

Anhydrous Dichloromethane (CH₂Cl₂)

Lithium aluminium hydride (LAH) 2.0 M solution in THF

Ethyl acetate

Saturated sodium bicarbonate (NaHCO₃) solution

Water

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Argon gas

Procedure:

Dissolve (R)-2-(1-(tert-butoxycarbonyl)piperidin-2-yl)acetic acid (e.g., 2.0 g, 8.7 mmol) in

anhydrous CH₂Cl₂ (20 mL) in a reaction vessel.[1]

Under an inert argon atmosphere, add a 2.0 M solution of lithium aluminium hydride in THF

(e.g., 7.23 mL, 13.05 mmol) dropwise to the solution.[1]
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Heat the reaction mixture to 55 °C and stir for 4 hours.[1]

After the reaction is complete, cool the mixture to room temperature.[1]

Dilute the mixture with ethyl acetate (20 mL).[1]

Carefully quench the reaction by adding saturated NaHCO₃ solution (3 mL).[1]

Concentrate the resulting solution under reduced pressure to remove the solvents.[1]

Add CH₂Cl₂ (20 mL) to the residue.[1]

Wash the organic layer sequentially with water and brine.[1]

Dry the organic layer over anhydrous Na₂SO₄.[1]

Concentrate the dried organic layer under reduced pressure to yield (R)-1-N-Boc-piperidin-2-

yl-ethanol as a light-colored oil.[1] A typical yield for this procedure is approximately 91.9%.

[1]

Experimental Workflow Visualization
The following diagram illustrates the key steps in the synthesis of (R)-1-N-Boc-piperidine-2-
ethanol from its carboxylic acid precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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